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Compound of Interest

Compound Name: 3-(Benzyloxy)oxan-4-one

Cat. No.: B1374294 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
3-(Benzyloxy)oxan-4-one, also known as 3-(benzyloxy)tetrahydro-4H-pyran-4-one, is a

heterocyclic ketone with the chemical formula C12H14O3.[1][2] Its structure, featuring a

benzyloxy group attached to an oxanone ring, makes it a molecule of interest in synthetic

organic chemistry and potentially in medicinal chemistry as a building block for more complex

molecules. This guide provides a summary of its known physicochemical properties. While

extensive experimental data for this specific compound is limited in publicly available literature,

this document compiles the available information and presents a generalized overview of

relevant experimental procedures.

Physicochemical Properties
Quantitative data regarding the melting point, boiling point, solubility, and pKa of 3-
(Benzyloxy)oxan-4-one are not readily available in the cited literature. However, its basic

molecular properties have been identified. The compound exists as a white solid at room

temperature.[3]

Table 1: Physicochemical Data for 3-(Benzyloxy)oxan-4-one
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Property Value Source(s)

Molecular Formula C12H14O3 [1][2]

Molecular Weight 206.24 g/mol [1][2][3]

CAS Number 1351450-56-0 [1][2][3][4][5][6]

Physical Form White Solid [3]

Synonyms

3-(Benzyloxy)dihydro-2H-

pyran-4(3H)-one, 3-Benzyloxy-

tetrahydro-pyran-4-one

[1][3]

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

pKa Data not available

Experimental Protocols
Detailed experimental protocols for the specific synthesis and characterization of 3-
(Benzyloxy)oxan-4-one are not available in the searched literature. However, general

methods for the synthesis of related heterocyclic ketones and characterization techniques are

well-established.

General Synthesis of Heterocyclic Ketones
The synthesis of oxanone derivatives often involves multi-step reactions that can include

cyclization, oxidation, and protection/deprotection of functional groups. A general workflow for

the synthesis of a substituted oxanone is depicted below. The synthesis of related compounds,

such as 3-(benzyloxy)-4-oxo-4H-pyran-2-carboxylic acid, involves steps like the reaction of a

starting material with benzyl bromide, followed by oxidation.[7][8] The purification of such

compounds typically involves extraction and recrystallization.[7][8]

Characterization Techniques
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Standard analytical techniques are used to confirm the structure and purity of synthesized

heterocyclic compounds.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are crucial for

elucidating the molecular structure.

Mass Spectrometry (MS): Provides information on the molecular weight and fragmentation

pattern, confirming the compound's identity.

Chromatography: Techniques like Thin-Layer Chromatography (TLC) are used to monitor

reaction progress, while Column Chromatography is employed for purification.

Visualizations
General Synthesis and Characterization Workflow
As no specific signaling pathways involving 3-(Benzyloxy)oxan-4-one have been identified in

the literature, a generalized workflow for the synthesis and characterization of a heterocyclic

ketone is presented below. This diagram illustrates the logical progression from starting

materials to a purified and characterized final product.
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Caption: General workflow for synthesis and characterization of a heterocyclic ketone.
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Biological Activity
There is currently no information available in the public domain regarding the biological activity

or potential signaling pathway involvement of 3-(Benzyloxy)oxan-4-one. Biological screening

of this compound against various targets would be necessary to determine its pharmacological

relevance. The general class of 4H-pyran derivatives has been investigated for various

biological activities, including antioxidant, antibacterial, and anticancer properties.[9] However,

these findings are not directly applicable to 3-(Benzyloxy)oxan-4-one without specific

experimental validation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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